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Compound of Interest

Compound Name: Complanatin I

Cat. No.: B15589104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 138505-45-0 Molecular Formula: C43H52O20

Complanatin I is a flavonoid glycoside isolated from the seeds of Astragalus complanatus, a

plant used in traditional medicine. This document provides a comprehensive technical guide on

Complanatin I, summarizing its chemical properties, and exploring its potential biological

activities and mechanisms of action.

Chemical and Physical Data
A summary of the key chemical and physical properties of Complanatin I is presented in the

table below.

Property Value Source

CAS Number 138505-45-0 [Internal Database]

Molecular Formula C43H52O20 [Internal Database]

Molecular Weight 888.86 g/mol [Internal Database]

Source Astragalus complanatus [Internal Database]
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Potential Biological Activities and Mechanism of
Action
While specific quantitative data on the biological activity of purified Complanatin I is limited in

publicly available literature, flavonoids isolated from Astralus complanatus are known to

possess a range of pharmacological effects, including anti-inflammatory, antioxidant, and

anticancer activities.

The potential mechanism of action for flavonoids from this genus may involve the modulation of

key signaling pathways implicated in inflammation and cancer progression. One such pathway

is the Nuclear Factor-kappa B (NF-κB) signaling cascade. NF-κB is a protein complex that

controls the transcription of DNA, cytokine production, and cell survival. In many inflammatory

diseases and cancers, the NF-κB pathway is constitutively active.

NF-κB Signaling Pathway
The diagram below illustrates a simplified representation of the canonical NF-κB signaling

pathway, a potential target for bioactive compounds like Complanatin I.
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Caption: Canonical NF-κB Signaling Pathway.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Complanatin I are not widely

published. However, based on the known activities of related flavonoids, the following

methodologies could be adapted for its study.
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General Workflow for Investigating Bioactivity
The logical workflow for isolating and testing a natural product like Complanatin I is depicted

below.
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Caption: General Experimental Workflow.
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Protocol for Purification of Complanatin I
While a specific protocol for Complanatin I is not available, a method for the purification of a

related flavonoid, rhamnocitrin, from Astragalus complanatus can be adapted. This typically

involves the following steps:

Extraction: Powdered seeds of Astragalus complanatus are extracted with a suitable solvent,

such as ethanol or methanol, often using techniques like soxhlet extraction or ultrasonication

to improve efficiency.

Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of

increasing polarity (e.g., petroleum ether, ethyl acetate, n-butanol) to separate compounds

based on their polarity. Flavonoids are typically enriched in the ethyl acetate and n-butanol

fractions.

Chromatography: The flavonoid-rich fractions are further purified using column

chromatography on silica gel or other stationary phases. A gradient elution with a solvent

system like chloroform-methanol is commonly used.

Final Purification: Final purification to obtain highly pure Complanatin I is often achieved

using preparative High-Performance Liquid Chromatography (HPLC).

Note: The identity and purity of Complanatin I at each step should be monitored by analytical

techniques such as Thin Layer Chromatography (TLC) and HPLC, and the final structure

confirmed by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Future Directions
Further research is required to isolate sufficient quantities of pure Complanatin I and to

perform comprehensive biological evaluations. Key areas for future investigation include:

Quantitative assessment of biological activity: Determining the IC50 values of Complanatin I
in various cancer cell lines and in assays for inflammatory markers.

Elucidation of the precise mechanism of action: Investigating the direct molecular targets of

Complanatin I and its effects on specific signaling pathways, such as the NF-κB pathway,

through techniques like Western blotting and reporter gene assays.
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In vivo studies: Evaluating the efficacy and safety of Complanatin I in animal models of

cancer and inflammatory diseases.

This technical guide provides a foundational understanding of Complanatin I for researchers

and professionals in the field of drug discovery and development. The information presented

herein is intended to stimulate further investigation into the therapeutic potential of this natural

product.

To cite this document: BenchChem. [Complanatin I: A Technical Overview of a Bioactive
Flavonoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589104#complanatin-i-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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